Cas no 2172184-31-3 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid
• CAS No: 2172184-31-3
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6461510
• PubChem ID: 165551902
• Update Time: 2025-05-20

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}butanoic acid
• 2172184-31-3
• EN300-1487361

• Inchi： 1S/C25H28N2O5/c28-23(29)13-6-14-26-24(30)20-11-5-12-22(20)27-25(31)32-15-21-18-9-3-1-7-16(18)17-8-2-4-10-19(17)21/h1-4,7-10,20-22H,5-6,11-15H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： GJLKVXGPVUYRMA-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC1C(NCCCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid

Recent Advances in the Application of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic Acid (CAS: 2172184-31-3) in Chemical Biology and Pharmaceutical Research

The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid (CAS: 2172184-31-3) has recently emerged as a significant molecule in chemical biology and pharmaceutical research. This Fmoc-protected amino acid derivative has shown promising applications in peptide synthesis, drug discovery, and bioconjugation strategies. Recent studies have focused on its unique structural features that combine a cyclopentyl backbone with an Fmoc-protected amine and a carboxylic acid terminus, making it a versatile building block for various biomedical applications.

In the field of peptide therapeutics, this compound has been utilized as a key intermediate in solid-phase peptide synthesis (SPPS). Its structural characteristics allow for efficient incorporation into peptide chains while maintaining orthogonality with other protecting groups. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its successful application in the synthesis of cyclic peptide inhibitors targeting protein-protein interactions, showing improved metabolic stability compared to linear analogs.

Recent pharmacological investigations have explored the potential of derivatives of 2172184-31-3 as modulators of biological targets. Research published in ACS Chemical Biology (2024) revealed that structural analogs of this compound exhibit selective binding to certain G-protein coupled receptors (GPCRs), suggesting potential applications in neurological disorder therapeutics. The cyclopentyl moiety appears to confer conformational constraints that enhance receptor subtype specificity.

From a chemical biology perspective, this molecule has been employed in novel bioconjugation strategies. Its dual functionality (amine and carboxyl groups) allows for site-specific modifications of biomolecules. A recent Nature Chemical Biology publication (2024) described its use in creating stable protein-drug conjugates with improved pharmacokinetic properties, addressing long-standing challenges in targeted drug delivery systems.

The synthetic accessibility of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid has also been improved through recent methodological advances. A 2024 Organic Process Research & Development paper reported an optimized large-scale synthesis route with enhanced yield and purity, facilitating its broader application in pharmaceutical development. These process improvements have significantly reduced production costs while maintaining high enantiomeric purity.

Emerging applications in materials science have also been reported. The compound's ability to form stable self-assembled structures has been exploited in the development of novel biomaterials. Recent work in Advanced Materials (2024) demonstrated its utility in creating peptide-based hydrogels with tunable mechanical properties for tissue engineering applications, showcasing the molecule's versatility beyond traditional pharmaceutical uses.

Looking forward, the unique properties of 2172184-31-3 continue to inspire innovative research directions. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) technology, where its structural features may enable the development of novel targeted protein degraders. The compound's balanced hydrophobicity and functional group display make it particularly suitable for such applications, as noted in recent patent applications from major pharmaceutical companies.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid represents a valuable chemical tool with diverse applications in modern drug discovery and chemical biology. Its recent advancements highlight the ongoing importance of well-designed small molecules in addressing complex biomedical challenges. Future research will likely uncover additional applications as the understanding of its structure-activity relationships continues to deepen.